N-(2-(2-methoxyphenyl)-1-{[(3-methylphenyl)amino]carbonyl}vinyl)benzamide

• IUPAC Name: N-[(Z)-1-(2-methoxyphenyl)-3-(3-methylanilino)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C24H22N2O3/c1-17-9-8-13-20(15-17)25-24(28)21(16-19-12-6-7-14-22(19)29-2)26-23(27)18-10-4-3-5-11-18/h3-16H,1-2H3,(H,25,28)(H,26,27)/b21-16-
• InChI Key: BCKDXYMRFFXJFV-PGMHBOJBSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=CC2=CC=CC=C2OC)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C/C2=CC=CC=C2OC)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

N-(2-(2-methoxyphenyl)-1-{[(3-methylphenyl)amino]carbonyl}vinyl)benzamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent pharmacological effects. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AB-FUBINACA, and is commonly used as a reference standard in forensic and toxicological analyses.

Mechanism of Action

The mechanism of action of N-(2-(2-methoxyphenyl)-1-{[(3-methylphenyl)amino]carbonyl}vinyl)benzamide involves the activation of the CB1 and CB2 receptors, which are located in the central nervous system and peripheral tissues, respectively. This activation leads to the modulation of various neurotransmitter systems, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and pain perception.
Biochemical and Physiological Effects
This compound has been shown to produce a wide range of biochemical and physiological effects, including hypothermia, catalepsy, and locomotor suppression. Additionally, this compound has been found to alter the expression of various genes involved in the regulation of inflammation, oxidative stress, and apoptosis, suggesting a potential role in the treatment of cancer and other chronic diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-(2-methoxyphenyl)-1-{[(3-methylphenyl)amino]carbonyl}vinyl)benzamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the specific effects of cannabinoid receptor activation without interference from other neurotransmitter systems. However, the use of this compound in animal studies is limited by its high toxicity and potential for abuse, which can lead to adverse effects on behavior and cognition.

Future Directions

There are several potential future directions for research on N-(2-(2-methoxyphenyl)-1-{[(3-methylphenyl)amino]carbonyl}vinyl)benzamide, including the development of novel therapeutic agents for the treatment of neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the pharmacological effects of this compound, as well as its potential for drug interactions and toxicity. Finally, the use of this compound as a reference standard in forensic and toxicological analyses may lead to improved detection and identification of synthetic cannabinoids in biological samples.

Scientific Research Applications

N-(2-(2-methoxyphenyl)-1-{[(3-methylphenyl)amino]carbonyl}vinyl)benzamide has been extensively studied in vitro and in vivo for its pharmacological effects on the endocannabinoid system. This compound has been shown to bind with high affinity to the CB1 and CB2 receptors, which are responsible for mediating the psychoactive effects of cannabinoids. Additionally, this compound has been found to exhibit potent analgesic, anti-inflammatory, and anti-convulsant properties, making it a promising candidate for the treatment of various neurological disorders.